N-(3-chloro-4-fluorobenzyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H15ClFN3O2S2/c1-2-22-16(24)15-13(5-6-25-15)21-17(22)26-9-14(23)20-8-10-3-4-12(19)11(18)7-10/h3-7H,2,8-9H2,1H3,(H,20,23)
• InChI Key: SFYTVZSZFVZMFN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H15ClFN3O2S2
• Molecular Weight: 411.9 g/mol

Description

N-(3-chloro-4-fluorobenzyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H15ClFN3O2S2 and its molecular weight is 411.89. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Applications

• Antiallergic Agents : N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides, related to the compound , have been prepared as potential antiallergic compounds. These compounds show promise in improving antiallergic potency through variation of indole substituents and alkanoic chain length, leading to the selection of potent compounds in this series (Menciu et al., 1999).

Antiviral Applications

• Antiviral Activity : The molecule has been synthesized and characterized for its potential in antiviral activity, particularly against COVID-19. Quantum chemical insight, molecular docking, and antiviral potency against SARS-CoV-2 protein have been investigated (Mary et al., 2020).

Antitumor Applications

• Antitumor Agents : Sulfonamide derivatives, which are structurally related to the compound, have been synthesized and investigated for antitumor activity. These compounds have been designed to obtain potent antitumor agents with low toxicity (Huang et al., 2001).

Neuropharmacological Applications

• Peripheral Benzodiazepine Receptor Agonists : Compounds structurally similar to N-(3-chloro-4-fluorobenzyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide have been evaluated as potential peripheral benzodiazepine receptor agonists, indicating their relevance in neuropharmacology (Okuyama et al., 1999).